Cas no 198625-32-0 (4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid)

4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid structure
198625-32-0 structure
Product Name:4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid
CAS No:198625-32-0
MF:C17H14O5
MW:298.290065288544
CID:1390526
PubChem ID:53913383
Update Time:2025-04-20

4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid
    • 1,2-benzenedicarboxylic acid, 4-(2,5-dimethylbenzoyl)-
    • 4-(2,5-Dimethylbenzoyl)phthalic acid
    • LogP
    • SCHEMBL7772106
    • 4-(2,5-Dimethylbenzoyl)-1,2-benzenedicarboxylic acid
    • DTXSID501220757
    • 198625-32-0
    • Inchi: 1S/C17H14O5/c1-9-3-4-10(2)13(7-9)15(18)11-5-6-12(16(19)20)14(8-11)17(21)22/h3-8H,1-2H3,(H,19,20)(H,21,22)
    • InChI Key: IFJBOTRWSLRSCA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)O)=C(C(=O)O)C=1)C1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 298.08412
  • Monoisotopic Mass: 298.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 91.67

4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid Related Literature

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